Cas no 1020717-81-0 (Pyrrolo[1,2-a]pyrazine, 6-(trifluoromethyl)-)

• Product Name: Pyrrolo[1,2-a]pyrazine, 6-(trifluoromethyl)-
• CAS No: 1020717-81-0
• MF: C₈H₅F₃N₂
• MW: 186.133911848068
• CID: 5242997
• Update Time: 2025-05-24

Pyrrolo[1,2-a]pyrazine, 6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-a]pyrazine, 6-(trifluoromethyl)-

• Inchi： 1S/C8H5F3N2/c9-8(10,11)7-2-1-6-5-12-3-4-13(6)7/h1-5H
• InChI Key： ZACBXJOVYKVAJM-UHFFFAOYSA-N
• SMILES： C12=CC=C(C(F)(F)F)N1C=CN=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazines Pyrrolopyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazines

Additional information on Pyrrolo[1,2-a]pyrazine, 6-(trifluoromethyl)-

Pyrrolo[1,2-a]pyrazine, 6-(trifluoromethyl)-: A Comprehensive Overview

The compound CAS No. 1020717-81-0, also known as Pyrrolo[1,2-a]pyrazine, 6-(trifluoromethyl)-, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of heterocyclic aromatic compounds, which are widely studied due to their unique electronic properties and structural versatility. The presence of the trifluoromethyl group at the 6-position introduces intriguing electronic effects, making this compound a subject of interest for both academic and industrial research.

Recent studies have highlighted the importance of Pyrrolo[1,2-a]pyrazine derivatives in the development of advanced materials. For instance, researchers have explored the use of this compound as a building block for constructing two-dimensional (2D) materials with exceptional electronic properties. The integration of the trifluoromethyl group enhances the molecule's stability and electronic conductivity, making it a promising candidate for applications in organic electronics and optoelectronics.

One of the most notable advancements involving CAS No. 1020717-81-0 is its role in the synthesis of novel π-conjugated systems. These systems are crucial for applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The unique electronic structure of Pyrrolo[1,2-a]pyrazine allows for efficient charge transport and emission properties, which are essential for high-performance electronic devices.

In addition to its electronic applications, Pyrrolo[1,2-a]pyrazine has also gained attention in the field of medicinal chemistry. Researchers have investigated its potential as a scaffold for drug discovery, particularly in the development of anticancer agents. The trifluoromethyl group plays a significant role in modulating the compound's pharmacokinetic properties, making it a valuable lead compound for further optimization.

The synthesis of CAS No. 1020717-81-0 has been a topic of extensive research as well. Traditional methods involve multi-step reactions with high energy requirements, but recent advancements have introduced more efficient synthetic routes. For example, microwave-assisted synthesis has been employed to achieve higher yields and shorter reaction times while maintaining product quality.

From an environmental standpoint, the stability and biodegradability of Pyrrolo[1,2-a]pyrazine derivatives have been thoroughly examined to ensure their sustainability in industrial applications. Studies indicate that these compounds exhibit low toxicity and minimal environmental impact when properly managed during production and use.

In conclusion, CAS No. 1020717-81-0, or Pyrrolo[1,2-a]pyrazine, stands out as a versatile and innovative molecule with wide-ranging applications across multiple disciplines. Its unique chemical properties and recent advancements in synthesis and application make it a cornerstone for future research and development in materials science and beyond.